Cas no 40513-35-7 (3-Amino-4-phenylbutan-2-one)

3-Amino-4-phenylbutan-2-one structure
3-Amino-4-phenylbutan-2-one structure
Product Name:3-Amino-4-phenylbutan-2-one
CAS No:40513-35-7
MF:C10H13NO
MW:163.216322660446
CID:326961
PubChem ID:409315
Update Time:2025-04-19

3-Amino-4-phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-4-phenylbutan-2-one
    • 2-Butanone,3-amino-4-phenyl-
    • 3-AMINO-4-PHENYLBUTAN-2-ONE HYDROCHLORIDE
    • Q27094090
    • SCHEMBL4379945
    • EN300-40684
    • PHENYLALANYLMETHANE
    • 40513-35-7
    • DTXSID90863540
    • 3-Amino-4-phenyl-2-butanone
    • AKOS005604030
    • L024076
    • SB76679
    • CS-0272036
    • SCHEMBL2617113
    • 3-Amino-4-phenyl-2-butanone #
    • 2-Butanone, 3-amino-4-phenyl-
    • RTUDQBPZFFIRAD-UHFFFAOYSA-N
    • STK691815
    • MDL: MFCD06357369
    • Inchi: 1S/C10H13NO/c1-8(12)10(11)7-9-5-3-2-4-6-9/h2-6,10H,7,11H2,1H3
    • InChI Key: RTUDQBPZFFIRAD-UHFFFAOYSA-N
    • SMILES: O=C(C)C(CC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 163.1
  • Monoisotopic Mass: 163.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • Density: 1.043
  • Boiling Point: 261.6°Cat760mmHg
  • Flash Point: 112°C
  • Refractive Index: 1.533

3-Amino-4-phenylbutan-2-one Pricemore >>

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